Cas no 728010-85-3 (Methanone,(5-ethyl-1H-pyrrol-2-yl)(3-methoxyphenyl)-)

• Product Name: Methanone,(5-ethyl-1H-pyrrol-2-yl)(3-methoxyphenyl)-
• CAS No: 728010-85-3
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 559096
• PubChem ID: 45095719
• Update Time: 2025-04-19

Methanone,(5-ethyl-1H-pyrrol-2-yl)(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(5-ethyl-1H-pyrrol-2-yl)(3-methoxyphenyl)-
• (5-Ethyl-1H-pyrrol-2-yl)(3-methoxyphenyl)methanone
• Methanone, (5-ethyl-1H-pyrrol-2-yl)(3-methoxyphenyl)- (9CI)
• 728010-85-3
• SCHEMBL3823123

• Inchi： 1S/C14H15NO2/c1-3-11-7-8-13(15-11)14(16)10-5-4-6-12(9-10)17-2/h4-9,15H,3H2,1-2H3
• InChI Key： CRCCUQXCEKRCAP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)C1=CC=C(CC)N1

Computed Properties

• Exact Mass: 229.11
• Monoisotopic Mass: 229.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1A^2
• XLogP3: 3.2